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Compound of Interest

Compound Name: GSK2798745

Cat. No.: B607803 Get Quote

Essential Safety and Handling Guide for
GSK2798745
FOR RESEARCH USE ONLY. Not for use in humans or animals.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GSK2798745. The following procedural guidance is

designed to ensure safe operational use and proper disposal of this potent and selective

transient receptor potential vanilloid 4 (TRPV4) ion channel blocker.

GSK2798745 is a clinical candidate for the treatment of pulmonary edema associated with

congestive heart failure.[1][2][3] While clinical studies in healthy volunteers and patients with

stable heart failure have shown it to be well-tolerated with no significant safety issues, it is

imperative to handle this compound with appropriate care in a laboratory setting.[4]

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for GSK2798745 may not be readily available to

all users, the following PPE recommendations are based on general best practices for handling

potent, powdered chemical compounds in a laboratory environment. It is mandatory to consult

the official SDS from your supplier upon receipt of the compound and before commencing any

work.
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Always wear the following PPE when handling GSK2798745:

Gloves: Nitrile or latex gloves should be worn at all times.[5] For extended procedures or

when there is a risk of splash, consider double-gloving. Discard gloves immediately after

handling the compound and wash hands thoroughly.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes or aerosolized powder.

Lab Coat: A fully buttoned lab coat provides a crucial barrier to protect personal clothing and

skin from contamination.

Respiratory Protection: When handling the powdered form of GSK2798745 outside of a

certified chemical fume hood or biological safety cabinet, a properly fitted respirator (e.g.,

N95 or higher) is strongly recommended to prevent inhalation.

Operational Plan: From Receipt to Disposal
A systematic approach is essential for the safe handling and use of GSK2798745. The

following workflow outlines the key steps from receiving the compound to its final disposal.
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Standard Operational Workflow for Handling GSK2798745

Receiving and Storage
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Waste Management and Disposal
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Standard operational workflow for handling GSK2798745.
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Quantitative Data Summary
The following tables summarize key quantitative information for GSK2798745.

Table 1: Solubility

Solvent Solubility

DMSO 250 mg/mL (ultrasonic)

Data sourced from multiple suppliers. Always refer to the supplier-specific data sheet for the

most accurate information.

Table 2: Storage Conditions

Form Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In DMSO -80°C 2 years

In DMSO -20°C 1 year

Data sourced from multiple suppliers. Always refer to the supplier-specific data sheet for

storage recommendations.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Preparation: Ensure all necessary PPE is worn. Perform all operations within a certified

chemical fume hood or biological safety cabinet.

Weighing: Carefully weigh the desired amount of GSK2798745 powder (Molecular Weight:

460.53 g/mol ) into a sterile, conical tube.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b607803?utm_src=pdf-body
https://www.benchchem.com/product/b607803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilization: Add the appropriate volume of high-purity DMSO to achieve a 10 mM

concentration. For example, to prepare a 10 mM stock solution from 1 mg of GSK2798745,

add 217.14 µL of DMSO.

Dissolution: Vortex the solution thoroughly. Gentle heating to 37°C and sonication can be

used to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C as per the storage guidelines.

Disposal Plan
Proper disposal of GSK2798745 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Unused or expired powdered GSK2798745 should be disposed of as

hazardous chemical waste. Do not dispose of in regular trash.

Liquid Waste: Solutions containing GSK2798745, as well as any solvent used for rinsing

contaminated glassware, should be collected in a designated, labeled hazardous waste

container.

Contaminated Materials: All disposable materials that have come into contact with

GSK2798745, such as pipette tips, tubes, and gloves, should be collected in a sealed bag

and disposed of as hazardous chemical waste.

TRPV4 Signaling Pathway Inhibition
GSK2798745 acts as a potent and selective blocker of the TRPV4 ion channel. The following

diagram illustrates this inhibitory action at a high level.
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GSK2798745 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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